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Compound of Interest

Tetramethyl-d12-ammonium
Compound Name: ,
bromide

cat. No.: B1355228

An In-depth Technical Guide to Tetramethyl-d12-
ammohnium Bromide

This technical guide provides a comprehensive overview of the physical and chemical
properties of Tetramethyl-d12-ammonium bromide, targeting researchers, scientists, and
professionals in drug development. The document details its characteristics, applications, and
relevant experimental methodologies.

Core Properties and Characteristics

Tetramethyl-d12-ammonium bromide is the deuterated analog of tetramethylammonium
bromide. The substitution of hydrogen with deuterium makes it a valuable tool in various
analytical and research applications, particularly as an internal standard.

The fundamental physical and chemical properties of Tetramethyl-d12-ammonium bromide
are summarized below. Data for the non-deuterated form is included for comparison where
specific data for the deuterated compound is not available but can be reasonably inferred.
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Property Value Reference
Molecular Formula C4D12BrN [1112]
Molecular Weight 166.12 g/mol [1]

Exact Mass 165.091 g/mol [2]

CAS Number 284474-82-4 [2]
Appearance White crystalline powder [31[4]
Melting Point >300 °C [2][5]

Soluble in water, DMSO (10
N mM); slightly soluble in
Solubility B ] [516]1[7]
anhydrous alcohol; insoluble in

ether.

Stable under normal
conditions. Hygroscopic. Store
Stability and Storage in a dry, well-ventilated, and [8][9]
tightly sealed container below
30°C.

Note: Some physical properties like appearance, melting point, and solubility are cited from the
non-deuterated form, Tetramethylammonium bromide, as they are expected to be very similar.

Applications in Research and Drug Development

The primary utility of Tetramethyl-d12-ammonium bromide stems from its isotopic labeling.
Deuteration provides a distinct mass signature without significantly altering the chemical
behavior of the molecule.

¢ Internal Standard: It serves as an ideal internal standard for quantitative analysis using
techniques like Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass
Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][10] Its
distinct mass allows for precise quantification of the non-deuterated analyte in complex
biological matrices.
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e Tracer Studies: In drug development, it can be used as a tracer to investigate the
pharmacokinetic and metabolic profiles of drugs containing the tetramethylammonium
moiety.[1][2]

Experimental Protocols

While specific synthesis protocols for the deuterated form are not readily available in the public
domain, a general methodology can be inferred from the synthesis of its non-deuterated
counterpart.

A common method for preparing tetramethylammonium bromide involves the reaction of
trimethylamine with a methylating agent like monobromomethane.[11]

Reaction: (CHs)sN + CHsBr - (CHs)aN*Br-
Experimental Steps:

¢ Reaction Setup: Trimethylamine is reacted with monobromomethane in a suitable solvent,
such as ethanol, within a reactor equipped for stirring and temperature control.[11]

o Reaction Execution: The reactants are combined, typically by slowly adding the methylating
agent to the amine solution, and the reaction is allowed to proceed until precipitation of the
quaternary ammonium salt is complete.[11]

« Isolation: The resulting solid product is isolated from the reaction mixture via vacuum
filtration.[11]

For the synthesis of the d12-analog, deuterated starting materials, such as trimethylamine-d9
and methyl-d3-bromide, would be required.

Purification of tetramethylammonium bromide is typically achieved through recrystallization.
Methodology:

e The crude product is dissolved in a suitable solvent or solvent mixture, such as ethanol,
ethanol/diethyl ether, or methanol/acetone.[8]
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e The solution is heated to ensure complete dissolution and then allowed to cool slowly to form
crystals.[11]

» The purified crystals are collected by filtration and dried under vacuum at an elevated
temperature (e.g., 110-140°C) to remove any residual solvent.[8][11]

Visualized Workflows and Relationships

The following diagram illustrates the logical flow of the synthesis and purification process for

tetramethylammonium bromide.
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Synthesis and Purification Workflow
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Quantitative Analysis Workflow using Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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